Ethyl 6-amino-5,7,7-tricyano-8-(3-furyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate
Ethyl 6-amino-5,7,7-tricyano-8-(3-furyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate
Brand Name:
Vulcanchem
CAS No.:
303959-38-8
VCID:
VC0459429
InChI:
InChI=1S/C19H17N5O3/c1-2-27-18(25)24-5-3-13-14(7-20)17(23)19(10-21,11-22)16(15(13)8-24)12-4-6-26-9-12/h3-4,6,9,15-16H,2,5,8,23H2,1H3/t15-,16+/m0/s1
SMILES:
CCOC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=COC=C3
Molecular Formula:
C19H17N5O3
Molecular Weight:
363.4g/mol
Ethyl 6-amino-5,7,7-tricyano-8-(3-furyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate
CAS No.: 303959-38-8
Main Products
VCID: VC0459429
Molecular Formula: C19H17N5O3
Molecular Weight: 363.4g/mol
CAS No. | 303959-38-8 |
---|---|
Product Name | Ethyl 6-amino-5,7,7-tricyano-8-(3-furyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate |
Molecular Formula | C19H17N5O3 |
Molecular Weight | 363.4g/mol |
IUPAC Name | ethyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(furan-3-yl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate |
Standard InChI | InChI=1S/C19H17N5O3/c1-2-27-18(25)24-5-3-13-14(7-20)17(23)19(10-21,11-22)16(15(13)8-24)12-4-6-26-9-12/h3-4,6,9,15-16H,2,5,8,23H2,1H3/t15-,16+/m0/s1 |
Standard InChIKey | GENDJRCKLXMDKL-JKSUJKDBSA-N |
Isomeric SMILES | CCOC(=O)N1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=COC=C3 |
SMILES | CCOC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=COC=C3 |
Canonical SMILES | CCOC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=COC=C3 |
PubChem Compound | 1089660 |
Last Modified | Nov 11 2021 |
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